Cas no 75724-95-7 (1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-)

• Product Name: 1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-
• CAS No: 75724-95-7
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• CID: 559701
• PubChem ID: 12692058
• Update Time: 2025-04-19

1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Isobenzofurancarbonylchloride, 1,3-dihydro-3-oxo-
• 1-Isobenzofurancarbonylchloride,1,3-dihydro-3-oxo-(9CI)
• 3-oxo-1H-2-benzofuran-1-carbonyl chloride
• 75724-95-7
• DTXSID90507078
• SCHEMBL3945895
• 3-Oxo-1,3-dihydro-2-benzofuran-1-carbonyl chloride

• Inchi： 1S/C9H5ClO3/c10-8(11)7-5-3-1-2-4-6(5)9(12)13-7/h1-4,7H
• InChI Key： XYKAJXOSGYGAMQ-UHFFFAOYSA-N
• SMILES： ClC(C1C2C=CC=CC=2C(=O)O1)=O

Computed Properties

• Exact Mass: 195.99275
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones